Cas no 2320817-05-6 (2-methyl-N-(oxan-4-yl)methyl-5H,6H,7H-cyclopentadpyrimidin-4-amine)

• Product Name: 2-methyl-N-(oxan-4-yl)methyl-5H,6H,7H-cyclopentadpyrimidin-4-amine
• CAS No: 2320817-05-6
• MF: C₁₄H₂₁N₃O
• MW: 247.336043119431
• CID: 5360304
• Update Time: 2025-06-12

2-methyl-N-(oxan-4-yl)methyl-5H,6H,7H-cyclopentadpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-((tetrahydro-2H-pyran-4-yl)methyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-amine
• 2-methyl-N-(oxan-4-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-amine
• 2-methyl-N-(oxan-4-yl)methyl-5H,6H,7H-cyclopentadpyrimidin-4-amine

• Inchi： 1S/C14H21N3O/c1-10-16-13-4-2-3-12(13)14(17-10)15-9-11-5-7-18-8-6-11/h11H,2-9H2,1H3,(H,15,16,17)
• InChI Key： OEEUFCHTVPKWMQ-UHFFFAOYSA-N
• SMILES： O1CCC(CNC2=C3C(CCC3)=NC(C)=N2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 268
• XLogP3: 2.2
• Topological Polar Surface Area: 47

Additional information on 2-methyl-N-(oxan-4-yl)methyl-5H,6H,7H-cyclopentadpyrimidin-4-amine

Introduction to 2-methyl-N-(oxan-4-yl)methyl-5H,6H,7H-cyclopentadpyrimidin-4-amine (CAS No. 2320817-05-6)

2-methyl-N-(oxan-4-yl)methyl-5H,6H,7H-cyclopentadpyrimidin-4-amine, identified by the CAS number 2320817-05-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine derivatives family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including its cyclopentadienyl ring system and the presence of an N-methyl oxane side chain, contribute to its distinctive chemical properties and biological interactions.

The significance of 2-methyl-N-(oxan-4-yl)methyl-5H,6H,7H-cyclopentadpyrimidin-4-amine in contemporary research is underscored by its potential role in the development of novel pharmacological agents. Pyrimidine derivatives have long been a cornerstone in drug discovery, owing to their ability to mimic natural nucleobases and interact with various biological targets. The incorporation of a cyclopentadienyl moiety into the pyrimidine core enhances the compound's lipophilicity and binding affinity, making it a promising candidate for further exploration.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-methyl-N-(oxan-4-yl)methyl-5H,6H,7H-cyclopentadpyrimidin-4-amine and biological macromolecules. These studies have revealed that the compound exhibits high selectivity for certain enzymes and receptors, which could be exploited for the treatment of various diseases. For instance, preliminary in vitro studies suggest that this derivative may possess inhibitory activity against enzymes involved in cancer cell proliferation and inflammation pathways.

The structural motif of 2-methyl-N-(oxan-4-yl)methyl-5H,6H,7H-cyclopentadpyrimidin-4-amine also lends itself to modifications that could enhance its pharmacokinetic properties. The presence of the N-methyl oxane group provides a versatile scaffold for further chemical derivatization, allowing researchers to fine-tune solubility, metabolic stability, and target specificity. Such flexibility is crucial in the drug development process, as it enables the optimization of lead compounds into viable therapeutic agents.

In parallel with these structural investigations, researchers are exploring synthetic methodologies to efficiently produce 2-methyl-N-(oxan-4-yl)methyl-5H,6H,7H-cyclopentadpyrimidin-4-amine on a scalable basis. Modern synthetic techniques, such as flow chemistry and catalytic processes, have shown promise in improving yield and purity while reducing environmental impact. These innovations are essential for advancing preclinical studies and eventual clinical trials.

The potential applications of 2-methyl-N-(oxan-4-ylmethyl)-5H,6H,7H-cyclopentadpyrimidin-4-amine extend beyond oncology and inflammation management. Emerging research indicates that this compound may exhibit antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Additionally, its structural similarity to known antiviral agents suggests that it could be repurposed or adapted for antiviral therapies.

As our understanding of molecular interactions continues to evolve, so does the role of computational tools in predicting the efficacy and safety of novel compounds like 2-methyl-N-(oxan-4-ylmethyl)-5H,6H,7H-cyclopentadpyrimidin-4-amine. Machine learning algorithms can analyze vast datasets to identify patterns that human researchers might overlook, thereby accelerating the discovery process. This synergy between experimental chemistry and computational biology is critical for translating laboratory findings into tangible medical breakthroughs.

The regulatory landscape for new pharmaceutical entities also plays a pivotal role in determining the commercial viability of compounds such as 2-methyl-N-(oxan-ylmethy)-5H-,6H-,7H-cyclopentadpyrimidin--4-amine. Compliance with Good Manufacturing Practices (GMP) and adherence to international guidelines ensures that these compounds meet stringent quality standards before they reach clinical use. Collaborative efforts between academia and industry are essential for navigating these regulatory pathways efficiently.

In conclusion,2-methyl-N-(oxan--ylmethy)-5-H-,6-H-,7-H-cyclopentadpyrimidin--4-amine (CAS No. 2320817--05--6) represents a promising candidate for further pharmacological investigation. Its unique structural features combined with emerging research findings position it as a valuable asset in the quest for novel therapeutic interventions across multiple disease domains. Continued exploration through interdisciplinary approaches will be instrumental in unlocking its full potential.